Cas no 1564527-06-5 (3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine)
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine is a versatile organic compound featuring a substituted aromatic ring and a fluorinated alkyl chain. This compound exhibits enhanced solubility and reactivity, making it ideal for various synthetic applications. Its distinct structural features contribute to its stability and suitability for use in organic synthesis, providing researchers with a valuable tool for the development of novel compounds.
1564527-06-5 structure
Product Name:3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine
CAS No:1564527-06-5
MF:C11H16FN
MW:181.249846458435
CID:6245769
PubChem ID:104277174
Update Time:2025-06-20
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine
- 1564527-06-5
- EN300-1852990
-
- Inchi： 1S/C11H16FN/c1-8-3-4-9(2)10(7-8)11(12)5-6-13/h3-4,7,11H,5-6,13H2,1-2H3
- InChI Key： MTNQDSRQJCNXLS-UHFFFAOYSA-N
- SMILES： FC(CCN)C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 181.126677677g/mol
- Monoisotopic Mass: 181.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852990-1g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-5g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 5g |
$3273.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-10g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 10g |
$4852.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-0.05g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-0.1g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-0.25g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-0.5g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-1.0g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1852990-2.5g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1852990-5.0g |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine |
1564527-06-5 | 5g |
$4475.0 | 2023-06-02 |
3-(2,5-dimethylphenyl)-3-fluoropropan-1-amine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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